N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide

• Molecular Formula: C22H17ClN2O4
• Molecular Weight: 408.8 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide
• InChI: InChI=1S/C22H17ClN2O4/c1-27-18-9-7-13(11-15(18)23)21(26)24-17-12-14(8-10-19(17)28-2)22-25-16-5-3-4-6-20(16)29-22/h3-12H,1-2H3,(H,24,26)
• InChI Key: ZFRQUSDSZWWSAW-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)C4=CC(=C(C=C4)OC)Cl

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide, also known as BM-573, is a synthetic compound that belongs to the class of benzamide derivatives. It was first synthesized in the early 1990s and has been the subject of extensive research due to its potential therapeutic applications. BM-573 has been shown to have a variety of biochemical and physiological effects, which make it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide is not fully understood, but it is thought to involve the inhibition of the enzyme phospholipase A2 (PLA2). PLA2 is an enzyme that plays a key role in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting PLA2, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide is thought to reduce the production of these inflammatory mediators, which leads to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide has been shown to have a variety of biochemical and physiological effects, including anti-atherosclerotic, anti-thrombotic, anti-inflammatory, and anti-tumor effects. In cardiovascular diseases, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide has been shown to reduce the formation of atherosclerotic plaques and inhibit platelet aggregation, which reduces the risk of thrombosis. In cancer, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide has been shown to inhibit the growth of tumor cells and induce apoptosis, which leads to the death of cancer cells. In inflammation, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide has been shown to reduce the production of inflammatory mediators, which leads to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide for lab experiments is its specificity for PLA2 inhibition. This allows researchers to study the effects of PLA2 inhibition on various diseases, without the confounding effects of other inhibitors. Another advantage of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide is its well-established synthesis method, which allows for the production of large quantities of the compound for use in experiments. However, one limitation of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide. One direction is the investigation of its potential therapeutic applications in other diseases, such as neurological disorders and autoimmune diseases. Another direction is the development of more potent and selective inhibitors of PLA2, which could lead to the development of more effective treatments for various diseases. Additionally, the investigation of the molecular mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide could provide insights into the role of PLA2 in various diseases, which could lead to the development of new therapeutic targets.

Synthesis Methods

The synthesis of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide involves a multi-step process, which includes the reaction of 2-methoxyphenol with 2-chloro-5-nitrobenzoic acid to form the corresponding ester. The ester is then reduced to the alcohol using lithium aluminum hydride, followed by the reaction with 1,3-benzoxazole-2-amine to form the final product.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular diseases, cancer, and inflammation. In cardiovascular diseases, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide has been shown to have anti-atherosclerotic and anti-thrombotic effects, which make it a promising candidate for the treatment of these conditions. In cancer, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide has been shown to inhibit the growth of tumor cells and induce apoptosis, which makes it a potential chemotherapeutic agent. In inflammation, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-chloro-4-methoxybenzamide has been shown to have anti-inflammatory effects, which make it a potential treatment for inflammatory diseases.